atpenin A4
atpenin A4
Brand Name:
Vulcanchem
CAS No.:
119509-25-0
VCID:
VC0038888
InChI:
InChI=1S/C15H22ClNO5/c1-7(9(3)16)6-8(2)11(18)10-12(19)13(21-4)15(22-5)17-14(10)20/h7-9H,6H2,1-5H3,(H2,17,19,20)/t7-,8-,9-/m0/s1
SMILES:
CC(CC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O)C(C)Cl
Molecular Formula:
C15H22ClNO5
Molecular Weight:
331.79 g/mol
atpenin A4
CAS No.: 119509-25-0
Main Products
VCID: VC0038888
Molecular Formula: C15H22ClNO5
Molecular Weight: 331.79 g/mol
| CAS No. | 119509-25-0 |
|---|---|
| Product Name | atpenin A4 |
| Molecular Formula | C15H22ClNO5 |
| Molecular Weight | 331.79 g/mol |
| IUPAC Name | 3-[(2S,4S,5S)-5-chloro-2,4-dimethylhexanoyl]-2-hydroxy-5,6-dimethoxy-1H-pyridin-4-one |
| Standard InChI | InChI=1S/C15H22ClNO5/c1-7(9(3)16)6-8(2)11(18)10-12(19)13(21-4)15(22-5)17-14(10)20/h7-9H,6H2,1-5H3,(H2,17,19,20)/t7-,8-,9-/m0/s1 |
| Standard InChIKey | LDPADGWFJFHTLH-CIUDSAMLSA-N |
| Isomeric SMILES | C[C@@H](C[C@H](C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O)[C@H](C)Cl |
| SMILES | CC(CC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O)C(C)Cl |
| Canonical SMILES | CC(CC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O)C(C)Cl |
| PubChem Compound | 197274 |
| Last Modified | Nov 09 2021 |
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